Cas no 1313739-04-6 (4,4-Difluoroadamantane-1-carboxylic Acid Methyl Ester)

• Product Name: 4,4-Difluoroadamantane-1-carboxylic Acid Methyl Ester
• CAS No: 1313739-04-6
• MF: C₁₂H₁₆O₂F₂
• MW: 230.25104
• MDL: MFCD18800658
• CID: 1073080
• PubChem ID: 66521684
• Update Time: 2024-11-02

4,4-Difluoroadamantane-1-carboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 4,4-Difluoroadamantane-1-carboxylic acid methyl ester
• 4,4-Difluoro-adamantane-1-carboxylic acid methyl ester
• 1313739-04-6
• IRSQDTPPCWEWKW-UHFFFAOYSA-N
• CS-0334510
• AS-69092
• J-513999
• Methyl 4,4-difluorotricyclo[3.3.1.1~3,7~]decane-1-carboxylate
• AKOS015949228
• 4,4-Difluoroadamantane-1-carboxylicacidmethylester
• methyl 4,4-difluoroadamantane-1-carboxylate
• 4,4-DifluoroadaMantan-1-carboxylic acid Methyl ester
• MFCD18800658
• DTXSID80735065
• 4,4-Difluoroadamantane-1-carboxylic Acid Methyl Ester

• MDL： MFCD18800658
• Inchi： InChI=1S/C12H16F2O2/c1-16-10(15)11-4-7-2-8(5-11)12(13,14)9(3-7)6-11/h7-9H,2-6H2,1H3
• InChI Key： IRSQDTPPCWEWKW-UHFFFAOYSA-N
• SMILES： COC(=O)C12CC3CC(C1)C(C(C3)C2)(F)F

Computed Properties

• Exact Mass: 230.11183607g/mol
• Monoisotopic Mass: 230.11183607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters